Cas no 1690487-99-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)propanoic acid
• CAS No: 1690487-99-0
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 6388482
• PubChem ID: 102881341
• Update Time: 2025-10-28

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)propanoic acid
• 3-Pyridinepropanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-methyl-
• SCHEMBL22444858
• 1690487-99-0
• EN300-1300851
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(5-methylpyridin-3-yl)propanoic acid

• Inchi： 1S/C24H22N2O4/c1-15-10-16(13-25-12-15)11-22(23(27)28)26-24(29)30-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-10,12-13,21-22H,11,14H2,1H3,(H,26,29)(H,27,28)
• InChI Key： ODTJSJGMPFIYAQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(C)C=C1CC(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C(O)=O

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 654.7±55.0 °C(Predicted)
• pka: 3.32±0.10(Predicted)

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)propanoic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)propanoic acid (CAS: 1690487-99-0)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)propanoic acid (CAS: 1690487-99-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This Fmoc-protected amino acid derivative is a critical building block in peptide synthesis, particularly in the development of novel therapeutics targeting various diseases. Its unique structural features, including the 5-methylpyridin-3-yl moiety, make it a valuable scaffold for drug discovery and biochemical research.

Recent studies have focused on the synthesis and applications of this compound in peptide-based drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the solid-phase peptide synthesis (SPPS) of kinase inhibitors. The researchers highlighted its compatibility with Fmoc chemistry and its ability to introduce steric and electronic modifications to peptide backbones, thereby enhancing binding affinity and selectivity towards target proteins.

Another key area of research involves the use of this compound in the development of proteolysis-targeting chimeras (PROTACs). A 2024 preprint on bioRxiv reported its incorporation into heterobifunctional molecules designed to degrade oncogenic proteins. The study found that the 5-methylpyridin-3-yl group facilitated optimal protein-protein interactions between the target and E3 ubiquitin ligase, leading to improved degradation efficiency.

From a structural perspective, computational modeling studies have provided insights into the conformational preferences of this amino acid derivative. Molecular dynamics simulations published in ACS Omega (2023) revealed that the compound adopts a stable folded conformation in aqueous solutions, which may explain its favorable pharmacokinetic properties observed in preclinical studies.

The compound's potential extends beyond therapeutic applications. Recent work in chemical biology has employed it as a fluorescent probe for studying protein-protein interactions, leveraging the inherent fluorescence properties of the Fmoc group. This dual functionality as both a synthetic building block and analytical tool makes it particularly valuable for multidisciplinary research.

Looking forward, researchers are exploring novel derivatives of this scaffold to optimize its physicochemical properties. Current challenges include improving its metabolic stability and membrane permeability, which are active areas of investigation in several pharmaceutical development programs. The compound's CAS number (1690487-99-0) has become increasingly prevalent in patent applications, indicating growing commercial interest in its applications.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)propanoic acid represents a versatile tool in modern drug discovery. Its recent applications span from peptide therapeutics to targeted protein degradation, with ongoing research continuing to uncover new potential uses. As synthetic methodologies advance and our understanding of its biochemical interactions deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs.